3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methylbenzoic acid, 95%

• IUPAC Name: 3-(4-ethoxycarbonyl-3-fluorophenyl)-2-methylbenzoic acid
• InChI: InChI=1S/C17H15FO4/c1-3-22-17(21)14-8-7-11(9-15(14)18)12-5-4-6-13(10(12)2)16(19)20/h4-9H,3H2,1-2H3,(H,19,20)
• InChI Key: CJDDXKYIWREOBH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=C(C(=CC=C2)C(=O)O)C)F
• Molecular Formula: C17H15FO4
• DSSTOX Substance ID: DTXSID80691935
• Molecular Weight: 302.30 g/mol
• CAS RN: 1261989-11-0

Description

3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methylbenzoic acid (3-ECF-2-MBA) is an organic compound that has been studied for its potential medicinal applications. It has been synthesized from a variety of sources and can be used in laboratory experiments as a reagent or an intermediate. 3-ECF-2-MBA has a wide range of biological activities, including anti-inflammatory, antifungal, and antiviral properties. Additionally, it has been studied for its ability to inhibit the growth of certain types of cancer cells.

Mechanism of Action

The mechanism of action of 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methylbenzoic acid, 95% is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. Specifically, 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methylbenzoic acid, 95% has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of pro-inflammatory molecules. Additionally, 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methylbenzoic acid, 95% has been shown to inhibit the activity of the enzyme telomerase, which is involved in the replication of cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methylbenzoic acid, 95% have been studied in vitro and in vivo. In vitro studies have shown that 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methylbenzoic acid, 95% can inhibit the growth of certain types of cancer cells, including breast cancer cells. Additionally, 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methylbenzoic acid, 95% has been shown to have anti-inflammatory, antifungal, and antiviral properties. In vivo studies have shown that 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methylbenzoic acid, 95% can reduce inflammation and pain in animal models, as well as reduce the size of tumors.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methylbenzoic acid, 95% in laboratory experiments include its high purity (95%), its low toxicity, and its wide range of biological activities. Additionally, 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methylbenzoic acid, 95% is relatively easy to synthesize and is widely available. The main limitation of using 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methylbenzoic acid, 95% in laboratory experiments is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

The future directions for research on 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methylbenzoic acid, 95% include further studies on its mechanism of action, its potential therapeutic applications, and its effects on other types of cancer cells. Additionally, further studies are needed to explore the potential of 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methylbenzoic acid, 95% as an adjuvant therapy for cancer treatments. Finally, further studies are needed to explore the potential of 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methylbenzoic acid, 95% as a drug for the treatment of other diseases, such as inflammation, autoimmune diseases, and infectious diseases.

Synthesis Methods

3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methylbenzoic acid, 95% can be synthesized in different ways. One method involves the reaction of 4-fluorobenzaldehyde and ethyl chloroformate in the presence of an acid catalyst, such as p-toluenesulfonic acid. This reaction yields a mixture of 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methylbenzoic acid, 95% and 4-fluoro-3-methylbenzoic acid. The mixture can then be separated by column chromatography and purified to obtain 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methylbenzoic acid, 95% with a purity of 95%.

Scientific Research Applications

3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methylbenzoic acid, 95% has been studied for its potential medicinal applications. It has been shown to possess anti-inflammatory, antifungal, and antiviral properties. Additionally, it has been studied for its ability to inhibit the growth of certain types of cancer cells. In particular, 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methylbenzoic acid, 95% has been studied for its potential to inhibit the growth of breast cancer cells in vitro.